2-(2-Fluorophenyl)isobutyramide
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Description
2-(2-Fluorophenyl)isobutyramide is a fluorinated aromatic compound featuring an isobutyramide group attached to a 2-fluorophenyl moiety.
Properties
Molecular Formula |
C10H12FNO |
|---|---|
Molecular Weight |
181.21 g/mol |
IUPAC Name |
2-(2-fluorophenyl)-2-methylpropanamide |
InChI |
InChI=1S/C10H12FNO/c1-10(2,9(12)13)7-5-3-4-6-8(7)11/h3-6H,1-2H3,(H2,12,13) |
InChI Key |
WCFBIEXQLWOTHN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C1=CC=CC=C1F)C(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 2-(2-fluorophenyl)isobutyramide analogs based on structural features, synthesis, physicochemical properties, and biological activity. Key compounds from the evidence include:
Key Observations
Structural Complexity and Bioactivity: Compound 18h () incorporates a thienopyrazole-pyridine scaffold linked to the 2-fluorophenyl-isobutyramide group. This design was optimized for glycogen synthase kinase 3α (GSK-3α) inhibition, with the fluorine enhancing target binding . The chromenone-pyrimidine derivative (Example 81, ) demonstrates how additional fluorophenyl groups (e.g., 3-fluorophenyl) and extended conjugation increase molecular weight (563.8 vs. 272.32) and melting point (232–235°C), suggesting enhanced crystallinity and thermal stability .
Synthetic Challenges :
- Lower yields (25.7% for 18h ) in fluorophenyl-containing analogs highlight difficulties in Suzuki-Miyaura cross-coupling reactions with boronic acids, possibly due to steric hindrance from the ortho-fluorine .
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